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Compound of Interest

Compound Name: (Methoxymethyl)cyclopentane

CAS No.: 2619-30-9

Cat. No.: B3064939

Get Quote

Part 1: Executive Summary & Compound Profile
(Methoxymethyl)cyclopentane, also known as cyclopentylmethyl methyl ether, is a valuable

hydrophobic ether solvent and building block. Structurally distinct from the common solvent

Cyclopentyl Methyl Ether (CPME), this homologue contains an additional methylene bridge,

imparting unique steric and physical properties.

This guide details a Phase Transfer Catalyzed (PTC) Williamson Ether Synthesis route. Unlike

traditional laboratory methods relying on sodium hydride (NaH) and anhydrous conditions, this

protocol utilizes aqueous sodium hydroxide, a phase transfer catalyst, and toluene. This

biphasic system is robust, cost-effective, and scalable from gram to kilogram quantities, making

it the preferred choice for industrial applications.

Compound Profile[1][2][3][4][5][6]
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Property Detail

Chemical Name (Methoxymethyl)cyclopentane

Synonyms
Cyclopentylmethyl methyl ether;

Methoxy(cyclopentyl)methane

CAS Number 2619-30-9

Molecular Formula C₇H₁₄O

Molecular Weight 114.19 g/mol

Boiling Point ~130–135 °C (Estimated vs. CPME @ 106 °C)

Solubility
Immiscible with water; Miscible with organic

solvents

Part 2: Route Selection & Scientific Rationale
The Challenge: Scalability vs. Lab Scale
In early discovery, ethers are often synthesized using the Classical Williamson Synthesis:

While effective on a milligram scale, this route is unsuitable for scale-up due to:

Hydrogen Gas Evolution: NaH releases massive volumes of flammable

.

Moisture Sensitivity: Requires strictly anhydrous solvents (THF), increasing cost.

Cost: NaH and MeI are significantly more expensive than industrial alternatives.

The Solution: Phase Transfer Catalysis (PTC)
The selected route employs a Liquid-Liquid Phase Transfer Catalysis system.

Organic Phase: Contains the substrate (Cyclopentanemethanol) and alkylating agent

(Dimethyl Sulfate).

Aqueous Phase: Contains 50% NaOH.
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Catalyst: Tetrabutylammonium Bromide (TBAB) shuttles the hydroxide ion across the

interface, deprotonating the alcohol in the organic layer to form the alkoxide, which

immediately reacts with the methylating agent.

Key Advantages:

No Anhydrous Solvents: Water is part of the system.[1]

Thermal Control: The biphasic nature acts as a heat sink, moderating exotherms.

Reagent Cost: Uses NaOH and Dimethyl Sulfate (DMS) (or Methyl Iodide).

Part 3: Detailed Experimental Protocol
Reaction Scheme

Cyclopentanemethanol
(C6H12O)

(Methoxymethyl)cyclopentane
(C7H14O)

 Toluene, 50-60°C
Phase Transfer

NaOH (50% aq)
TBAB (Catalyst)

Dimethyl Sulfate (DMS)

NaMeSO4 + H2OSide Products
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Caption: PTC Williamson Ether Synthesis pathway converting Cyclopentanemethanol to

(Methoxymethyl)cyclopentane.

Materials & Equipment
Reactor: Jacketed glass reactor (or 3-neck flask) with overhead stirrer (high torque required

for biphasic mixing).

Reagents:

Cyclopentanemethanol (>98%)[2]

Toluene (Reagent grade)
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Sodium Hydroxide (50% w/w aqueous solution)

Tetrabutylammonium Bromide (TBAB) (5 mol%)

Dimethyl Sulfate (DMS) (1.1 - 1.2 equivalents) [DANGER: Highly Toxic]

Alternative: Methyl Iodide (MeI) can be used for smaller batches but is more volatile.

Step-by-Step Methodology
Step 1: Charge & Dissolution

Purge the reactor with nitrogen.

Charge Cyclopentanemethanol (1.0 eq) and Toluene (3-4 volumes relative to alcohol).

Add TBAB (0.05 eq). Agitate until dissolved.

Note: The mixture will be a single organic phase at this point.

Step 2: Base Addition

Start vigorous stirring (essential for PTC).

Add 50% NaOH solution (3.0 eq) dropwise or in a slow stream.

Observation: The mixture will become a biphasic emulsion. A slight exotherm may occur.

Adjust jacket temperature to 15–20 °C.

Step 3: Methylation (Critical Step)

Safety Check: Ensure scrubber system is active. DMS is a potent carcinogen.[3]

Add Dimethyl Sulfate (DMS) (1.2 eq) slowly via an addition funnel over 60–90 minutes.

Temperature Control: Maintain internal temperature between 35–45 °C. Do not allow T > 50

°C during addition to prevent rapid hydrolysis of DMS.
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Mechanism: The TBAB transports OH⁻ into the toluene layer, deprotonating the alcohol. The

alkoxide attacks DMS.

Step 4: Reaction Completion

After addition, heat the mixture to 55–60 °C.

Hold for 2–4 hours.

Monitoring: Sample the organic layer (stop stirring to settle). Analyze by GC-FID. Target <1%

unreacted alcohol.

Step 5: Quench & Workup

Cool to 20 °C.

Quench: Add 10% Ammonium Hydroxide (NH₄OH) or dilute amine solution. Stir for 30

minutes.

Reasoning: Ammonia destroys unreacted DMS, converting it to methylamine salts, which

are water-soluble and safer than DMS.

Phase Separation: Stop stirring. Allow layers to settle (15–30 min). Drain the lower aqueous

layer (contains NaMeSO₄, NaOH, salts).

Washing: Wash the organic layer with water (2 x 1 vol) to remove residual base and catalyst.

Check pH of final wash (should be neutral).

Step 6: Purification

Concentration: Strip Toluene via rotary evaporation or atmospheric distillation (Toluene BP:

110 °C).

Fractional Distillation: Distill the residue.

Collect the fraction boiling at ~130–135 °C (atmospheric).

Purity Check: GC purity should be >99%.
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Part 4: Process Safety & Engineering Controls
Hazard Management

Dimethyl Sulfate (DMS): Fatal if inhaled. Skin sensitizer. Carcinogen.[3]

Control: Use only in a fume hood or closed reactor. Wear double nitrile gloves and a face

shield. Keep ammonia solution nearby for spill neutralization.

Exotherms: The reaction is exothermic. In a biphasic system, if stirring stops, reagents may

pool. If stirring restarts suddenly, a "runaway" exotherm can occur.

Control: Ensure continuous, reliable agitation (interlock stirrer with feed pump if possible).

Process Flow Diagram
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Caption: Industrial process flow for the synthesis and purification of

(Methoxymethyl)cyclopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b3064939?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3064939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

